N-(2-cyclohex-1-en-1-ylethyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
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Description
N-(2-cyclohex-1-en-1-ylethyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H30N4O2 and its molecular weight is 406.53. The purity is usually 95%.
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Scientific Research Applications
Analytical Characterization and Detection
The chemical and analytical profiling of psychoactive arylcyclohexylamines, which could include compounds similar to N-(2-cyclohex-1-en-1-ylethyl)-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, has been explored to understand their behavior in biological matrices. These compounds have been characterized using various analytical techniques, including gas chromatography, mass spectrometry, and nuclear magnetic resonance, to develop methods for their identification and quantification in biological samples such as blood, urine, and vitreous humor (De Paoli et al., 2013).
Potential Therapeutic Targets
Research into compounds with similar structures has demonstrated their utility in targeting specific receptors or enzymes within the human body, suggesting potential therapeutic applications. For instance, derivatives of similar chemical structures have been evaluated for their affinity and efficacy towards serotonin 5-HT(1A) receptors, indicating potential relevance in neuropsychiatric disorders (García et al., 2014). Another study focused on piperidine-4-yl-aminopyrimidines, highlighting their potential as inhibitors against HIV-1 reverse transcriptase, offering insights into antiviral therapies (Tang et al., 2010).
Catalytic and Chemical Synthesis Applications
The role of cyclohexanone derivatives in chemical synthesis and catalysis has been investigated, demonstrating the versatility of such compounds in facilitating selective reactions. A study reported the use of Pd nanoparticles supported on mesoporous graphitic carbon nitride for the selective hydrogenation of phenol derivatives, showcasing the chemical utility of cyclohexanone structures in catalytic processes (Wang et al., 2011).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O2/c29-24(25-14-11-19-7-3-1-4-8-19)20-12-15-28(16-13-20)22-17-23(27-18-26-22)30-21-9-5-2-6-10-21/h2,5-7,9-10,17-18,20H,1,3-4,8,11-16H2,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQRQKPGIFLXDPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2CCN(CC2)C3=CC(=NC=N3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.